isopropyl 4-({5-[(2-methoxyphenoxy)methyl]-2-furoyl}amino)benzoate

• IUPAC Name: propan-2-yl 4-[[5-[(2-methoxyphenoxy)methyl]furan-2-carbonyl]amino]benzoate
• InChI: InChI=1S/C23H23NO6/c1-15(2)29-23(26)16-8-10-17(11-9-16)24-22(25)21-13-12-18(30-21)14-28-20-7-5-4-6-19(20)27-3/h4-13,15H,14H2,1-3H3,(H,24,25)
• InChI Key: SARBHKDAZLHOOF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(O2)COC3=CC=CC=C3OC
• Molecular Formula: C23H23NO6
• Molecular Weight: 409.4 g/mol

Description

Isopropyl 4-({5-[(2-methoxyphenoxy)methyl]-2-furoyl}amino)benzoate, also known as KMUP-1, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of isopropyl 4-({5-[(2-methoxyphenoxy)methyl]-2-furoyl}amino)benzoate is not fully understood, but it is believed to involve the inhibition of various signaling pathways such as the NF-κB and PI3K/Akt pathways. The compound has also been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. The compound has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in various in vitro and in vivo studies. This compound has also been shown to reduce the expression of various adhesion molecules such as ICAM-1 and VCAM-1, which play a crucial role in the development of atherosclerosis.

Advantages and Limitations for Lab Experiments

Isopropyl 4-({5-[(2-methoxyphenoxy)methyl]-2-furoyl}amino)benzoate has several advantages for lab experiments. The compound is stable and can be easily synthesized in large quantities. The purity of the compound can be determined using various analytical techniques. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the study of isopropyl 4-({5-[(2-methoxyphenoxy)methyl]-2-furoyl}amino)benzoate. One of the directions is to further investigate the mechanism of action of the compound and identify its molecular targets. Another direction is to optimize the therapeutic potential of this compound by developing more potent analogs. Additionally, the compound can be tested in various animal models to evaluate its efficacy and safety in vivo.
Conclusion:
In conclusion, this compound is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. The compound has been extensively studied for its anti-inflammatory, anti-tumor, and neuroprotective effects. The synthesis method of the compound involves various chemical reactions, and its purity can be determined using various analytical techniques. Although the mechanism of action of this compound is not fully understood, the compound has several advantages for lab experiments. There are several future directions for the study of this compound, including further investigation of its mechanism of action and optimization of its therapeutic potential.

Scientific Research Applications

Isopropyl 4-({5-[(2-methoxyphenoxy)methyl]-2-furoyl}amino)benzoate has been extensively studied for its potential therapeutic applications in various diseases such as cancer, cardiovascular diseases, and neurological disorders. The compound has been shown to exhibit anti-inflammatory, anti-tumor, and neuroprotective effects in various in vitro and in vivo studies.